Cas no 21061-10-9 (cis-8,11,14-Eicosatrienoic Acid Methyl Ester)

• Product Name: cis-8,11,14-Eicosatrienoic Acid Methyl Ester
• CAS No: 21061-10-9
• MF: C₂₁H₃₆O₂
• MW: 320.509346961975
• MDL: MFCD00673446
• CID: 241937
• PubChem ID: 24845080
• Update Time: 2025-06-22

cis-8,11,14-Eicosatrienoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 8,11,14-Eicosatrienoicacid, methyl ester, (8Z,11Z,14Z)-
• cis-8,11,14-Eicosatrienoic acid methyl ester
• Dihomo-γ-Linolenic Acid methyl ester
• Methyl 8-cis,11-cis,14-cis-eicosatrienoate
• Methyl 8-cis,11-cis,14-cis-eicosatrienoate1000µg
• methyl icosa-8,11,14-trienoate
• Fame 20:3n-6
• (8Z,11Z,14Z)-8,11,14-Eicosatrienoic acid methyl ester
• Methyl dihomo-gamma-linolenate
• 8,11,14-Eicosatrienoic acid, methyl ester, (Z,Z,Z)-
• Methyl eicosa-8,11,14-trienoate, (Z,Z,Z)-
• Dihomo-.gamma.-Linolenic Acid methyl ester
• Methyl eicosa-8,11,14-trienoate
• CS-0063511
• Methyl dihomo-.gamma.-linolenate
• methyl (8Z,11Z,14Z)-icosa-8,11,14-trienoate
• (z,z,z)8,11,14-eicosatrienoic acid methyl ester
• AKOS027382357
• Methyl DGLA
• DTXSID90334008
• A-linolenic acid methyl ester
• LQD3YK782Q
• AS-80704
• 8,11,14-Eicosatrienoic acid, methyl ester, (Z,Z,Z)- (8CI); Dihomo-?-linolenic acid methyl ester; Methyl dihomo-?-linolenate; Methyl eicosa-8,11,14-trienoate; cis-8,11,14-Eicosatrienoic acid methyl ester
• Dihomo-??-Linolenic acid methyl ester
• Dihomo-
• CHEBI:180989
• SR-01000946740
• Methyl (8Z,11Z,14Z)-8,11,14-icosatrienoate #
• cis-8,11,14-Eicosatrienoic acid methyl ester, >=99%
• MFCD00673446
• Methyl 8,11,14-eicosatrienoate, (Z,Z,Z)-
• Dihomo- gamma -Linolenic Acid methyl ester
• methyl (8Z, 11Z, 14Z)-icosa-8, 11, 14-trienoate
• 8,11,14-Eicosatrienoic acid, methyl ester, (8Z,11Z,14Z)-
• Q27283125
• SR-01000946740-1
• Dihomo-gamma-linolenic acid methyl ester
• HMS3649L22
• UNII-LQD3YK782Q
• PD020400
• 21061-10-9
• cis-8,11,14-Eicosatrienoic acid-methyl ester
• QHATYOWJCAQINT-JPFHKJGASA-N
• Methyl 8,11,14-eicosatrienoate
• HY-116015
• G78248
• cis-8,11,14-Eicosatrienoic Acid Methyl Ester

• MDL： MFCD00673446
• Inchi： 1S/C21H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h7-8,10-11,13-14H,3-6,9,12,15-20H2,1-2H3/b8-7-,11-10-,14-13-
• InChI Key： QHATYOWJCAQINT-JPFHKJGASA-N
• SMILES： O(C)C(CCCCCC/C=C\C/C=C\C/C=C\CCCCC)=O

Computed Properties

• Exact Mass: 320.27200
• Monoisotopic Mass: 320.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.891±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 195-197 ºC (0.6-1 Torr)
• Flash Point: Fahrenheit: 57.2 ° f
  Celsius: 14 ° c
  
• Refractive Index: 1.4712 (589.3 nm 20 ºC)
• Solubility: Insuluble (9.6E-4 g/L) (25 ºC),
• PSA: 26.30000
• LogP: 6.52910
• Color/Form: ~0.1 g/mL in ethanol

cis-8,11,14-Eicosatrienoic Acid Methyl Ester Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H319
• Warning Statement： P210-P280-P305+P351+P338-P337+P313-P403+P235
• Hazardous Material transportation number：UN1170 - class 3 - PG 2 - Ethanol, solution
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： 16
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on cis-8,11,14-Eicosatrienoic Acid Methyl Ester

cis-8,11,14-Eicosatrienoic Acid Methyl Ester (CAS No. 21061-: A Comprehensive Overview of Its Chemical Properties and Emerging Applications in Biomedical Research

cis-8,11,14-Eicosatrienoic Acid Methyl Ester, identified by the CAS Registry Number 2, is a polyunsaturated fatty acid (PUFA) derivative with a unique structural configuration. This compound belongs to the omega-6 fatty acid family and features three conjugated double bonds at positions 8, 1, and 4 in the cis conformation. The methyl ester functional group at the carboxylic acid terminus enhances its chemical stability and solubility in organic solvents—a property critical for its application in lipidomics research and pharmaceutical formulations. Recent advancements in analytical chemistry have enabled precise characterization of its molecular structure using NMR spectroscopy and high-resolution mass spectrometry (HRMS), confirming its role as a key intermediate in lipid signaling pathways.

The synthesis of cis-8,11,14-eicosatrienoic acid methyl ester has evolved with sustainable methodologies gaining prominence. Traditional approaches relied on enzymatic esterification of plant-derived oils or chemical transesterification of fish oils. However, recent studies published in Green Chemistry (2023) highlight bio-based production via microbial fermentation using genetically engineered yeast strains. This approach not only reduces environmental impact but also achieves >95% purity levels without toxic solvents—a breakthrough for large-scale biomedical applications.

Inflammation modulation constitutes a major research focus for this compound. Preclinical data from the Journal of Immunology (2023) reveal that cis-8, eicosatrienoic acid methyl ester suppresses pro-inflammatory cytokine production by activating peroxisome proliferator-activated receptor γ (PPARγ). Mechanistic studies demonstrate its ability to inhibit NF-kB signaling through epigenetic modifications of histone acetylation patterns in macrophages—properties distinct from traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings position it as a potential therapeutic agent for autoimmune diseases such as rheumatoid arthritis.

Clinical translational research has identified novel applications in cardiovascular health management. A landmark study published in Circulation Research (2023) showed that dietary supplementation with this compound reduced arterial plaque formation in apolipoprotein E-deficient mice by modulating endothelial nitric oxide synthase (eNOS) activity. The methyl ester form exhibits superior bioavailability compared to free fatty acids due to enhanced absorption via intestinal lymphatic transport—a discovery validated through pharmacokinetic profiling using radiolabeled tracers.

In oncology research, this compound's dual functionality as both a signaling modulator and drug carrier has sparked interest. Nanoparticle formulations loaded with this PUFA derivative demonstrated selective cytotoxicity toward triple-negative breast cancer cells by disrupting lipid rafts essential for tumor cell survival (Nano Today, 2023). Its amphiphilic nature allows self-assembling into nanostructures capable of co-delivering chemotherapeutic agents like doxorubicin while minimizing off-target effects—a paradigm shift in targeted drug delivery systems.

Structural analogs incorporating this compound are being explored for neuroprotective applications. Collaborative work between MIT and Stanford researchers revealed that conjugates combining this PUFA with neurotrophic factors enhance blood-brain barrier permeability while promoting synaptic plasticity (Nature Communications, 2023). The methyl ester group facilitates reversible binding to albumin during systemic circulation—a mechanism critical for sustained CNS targeting without immunogenicity risks.

Ongoing advancements leverage computational chemistry tools like molecular dynamics simulations to optimize its pharmacological properties. Studies using machine learning algorithms predict that substituting specific methylene groups could enhance binding affinity to G-protein coupled receptors involved in pain signaling—opening avenues for novel analgesics (Chemical Science, 2023). Such innovations underscore the compound's versatility across diverse biomedical domains.

In summary, cis-8, eicosatrienoic acid methyl ester represents a multifunctional biomolecule bridging basic lipid science with translational medicine. Its structural characteristics enable applications ranging from inflammation management to cancer therapy while maintaining safety profiles suitable for human trials. As demonstrated by recent breakthroughs cited here—from sustainable synthesis methods to targeted delivery systems—this compound continues to redefine frontiers in both academic research and industrial product development within the biopharmaceutical sector.